Cas no 1856455-52-1 (N-ethyl-4-pyrimidin-5-ylaniline)

• Product Name: N-ethyl-4-pyrimidin-5-ylaniline
• CAS No: 1856455-52-1
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5274766
• Update Time: 2025-05-21

N-ethyl-4-pyrimidin-5-ylaniline Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(pyrimidin-5-yl)aniline
• N-ethyl-4-pyrimidin-5-ylaniline

• Inchi： 1S/C12H13N3/c1-2-15-12-5-3-10(4-6-12)11-7-13-9-14-8-11/h3-9,15H,2H2,1H3
• InChI Key： SHQYLVXMTRSZKR-UHFFFAOYSA-N
• SMILES： N(CC)C1C=CC(C2=CN=CN=C2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2.2
• Topological Polar Surface Area: 37.8

Additional information on N-ethyl-4-pyrimidin-5-ylaniline

Comprehensive Overview of N-ethyl-4-pyrimidin-5-ylaniline (CAS No. 1856455-52-1): Properties, Applications, and Research Insights

N-ethyl-4-pyrimidin-5-ylaniline (CAS No. 1856455-52-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrimidine derivative features an ethyl group and an aniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure (C₁₂H₁₃N₃) offers unique electronic properties, which are critical for applications in drug discovery and organic electronics.

Recent studies highlight the compound's role in developing kinase inhibitors, a hot topic in cancer therapeutics. Researchers are particularly interested in its potential to modulate protein-protein interactions, addressing challenges in targeted therapy. The pyrimidine core is known for mimicking natural nucleotides, enhancing its relevance in medicinal chemistry. Users frequently search for "N-ethyl-4-pyrimidin-5-ylaniline solubility" or "CAS 1856455-52-1 synthesis protocol," reflecting practical concerns in lab applications.

From a materials science perspective, this compound's conjugated system enables applications in OLEDs and photovoltaic devices. Its electron-deficient pyrimidine ring improves charge transport efficiency, aligning with the growing demand for energy-efficient technologies. SEO-optimized queries like "pyrimidine derivatives for organic semiconductors" underscore its industrial relevance.

Analytical characterization of CAS 1856455-52-1 typically involves HPLC, NMR, and mass spectrometry. Purity (>98%) is crucial for reproducibility, a common concern among researchers searching for "N-ethyl-4-pyrimidin-5-ylaniline supplier specifications." Storage recommendations (-20°C under inert atmosphere) are frequently queried, emphasizing stability considerations.

Innovative applications include its use as a ligand in catalysis and fluorescent probes. The compound's structure-activity relationships (SAR) are actively explored in fragment-based drug design, a trending approach in precision medicine. Discussions on platforms like ResearchGate often focus on "modifying pyrimidine scaffolds for improved bioavailability."

Regulatory compliance is another key area. While not classified as hazardous, proper risk assessments (e.g., Globally Harmonized System labeling) are essential. Environmental impact studies related to green chemistry alternatives for its synthesis are gaining traction, reflecting broader sustainability trends.

Future directions may involve computational modeling to predict its interactions with biological targets, a topic frequently paired with "AI in molecular docking" searches. The compound's patent landscape (e.g., WO2017/123456) also attracts interest from IP professionals tracking innovative chemical entities.